[1-(2-Naphthyloxyethyl)benzimidazol-2-yl]methan-1-ol

• IUPAC Name: [1-(2-naphthalen-1-yloxyethyl)benzimidazol-2-yl]methanol
• InChI: InChI=1S/C20H18N2O2/c23-14-20-21-17-9-3-4-10-18(17)22(20)12-13-24-19-11-5-7-15-6-1-2-8-16(15)19/h1-11,23H,12-14H2
• InChI Key: AKMJXMUOPHHHIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OCCN3C4=CC=CC=C4N=C3CO
• Molecular Formula: C20H18N2O2
• Molecular Weight: 318.4 g/mol

Description

“[1-(2-Naphthyloxyethyl)benzimidazol-2-yl]methan-1-ol” is a compound that contains a benzimidazole moiety. Benzimidazole is a class of heterocyclic compounds in which a benzene ring is fused to the 4 and 5 positions of an imidazole ring. Benzimidazole derivatives possess a wide range of bioactivities including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive as well as anti-inflammatory activities.

Synthesis Analysis

The synthetic pathway to various benzimidazole usually proceeds through two steps; first, the construction of the desired benzene ring-containing 1–2 diamino groups followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring. In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives can be determined using X-ray crystal structure analysis. The benzimidazole core is usually planar, and in some cases, the molecule may contain other functional groups or atoms that can influence its overall structure.

Chemical Reactions Analysis

Benzimidazole derivatives can undergo various chemical reactions. For instance, a series of 1-(1H-benzimidazol-2-yl)-3-(substituted)-2-propen-1-one and its 1-methyl analogues were synthesized, and some of the newly synthesized compounds were evaluated for their anticancer activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can be determined using various techniques such as vibrational spectroscopy and quantum computational studies. These studies can provide information about the compound’s optimized geometrical structure, electronic and vibrational features.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary depending on their structure and the specific biological target. For example, some benzimidazole derivatives have been found to exhibit antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities.

Future Directions

Benzimidazole derivatives continue to be a promising area of research due to their wide range of biological activities. Future research may focus on developing new benzimidazole derivatives with improved properties and exploring their potential applications in various fields such as medicinal chemistry.